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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectroscopic properties of 3-
Formyl-2,4,6-trimethylbenzyl acetate (CAS No: 137380-48-4), a versatile organic compound
with applications in organic synthesis and potentially in the fragrance industry.[1] This
document details the predicted and expected data from key spectroscopic techniques,
including Nuclear Magnetic Resonance (*H and 3C NMR), Fourier-Transform Infrared (FT-IR)
Spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy. Each
section includes a theoretical foundation for the spectroscopic method, a detailed experimental
protocol, an in-depth analysis of the expected spectral features, and illustrative diagrams to aid
in the structural elucidation and characterization of the title compound. The causality behind
experimental choices and the self-validating nature of the described protocols are emphasized
to ensure scientific integrity and practical utility for researchers in the field.
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Introduction: The Molecular Architecture and
Significance

3-Formyl-2,4,6-trimethylbenzyl acetate, with the molecular formula C13H1603 and a
molecular weight of 220.26 g/mol , is a substituted aromatic compound.[1] Its structure is
characterized by a benzyl acetate core, further functionalized with three methyl groups and a
formyl (aldehyde) group on the benzene ring. This unique arrangement of functional groups
imparts specific chemical reactivity and distinct spectroscopic signatures, making it a valuable
intermediate in the synthesis of more complex molecules.[1] A thorough understanding of its
spectroscopic data is paramount for its unambiguous identification, purity assessment, and for
monitoring its transformations in chemical reactions.

This guide is structured to provide a holistic spectroscopic profile of 3-Formyl-2,4,6-
trimethylbenzyl acetate, moving from the atomic level insights of NMR to the functional group
identification through IR, and finally to the molecular mass and fragmentation patterns revealed
by MS.

Molecular Structure:

Caption: Molecular structure of 3-Formyl-2,4,6-trimethylbenzyl acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Probing the Proton and Carbon Skeleton

NMR spectroscopy is a powerful analytical technique that provides detailed information about
the structure of a molecule by observing the behavior of atomic nuclei in a magnetic field. For
organic molecules, *H and 3C NMR are the most informative.

Experimental Protocol for NMR Spectroscopy

A standardized protocol for acquiring high-resolution NMR spectra is crucial for reproducibility
and accurate data interpretation.

Step-by-Step Methodology:
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Sample Preparation: Weigh approximately 5-10 mg of 3-Formyl-2,4,6-trimethylbenzyl
acetate and dissolve it in 0.7-1.0 mL of a deuterated solvent, typically deuterated chloroform
(CDCIs), which is a common choice for its good dissolving power for many organic
compounds and its single deuterium signal that does not interfere with the analyte's
spectrum.[2]

Filtration (Optional but Recommended): If any particulate matter is present, filter the solution
through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR
tube to prevent magnetic field distortions.

Instrumentation: The NMR spectra should be acquired on a spectrometer with a proton
frequency of at least 300 MHz to ensure adequate signal dispersion.

'H NMR Acquisition:

o

Acquire a standard one-dimensional proton spectrum.

o Typical parameters include a 30-45 degree pulse angle, an acquisition time of 2-4
seconds, and a relaxation delay of 1-2 seconds.

o The spectral width should be set to encompass all expected proton signals (typically 0-12
ppm).

o The spectrum should be referenced to the residual solvent peak of CDCls (6 7.26 ppm) or
an internal standard like tetramethylsilane (TMS, & 0.00 ppm).

13C NMR Acquisition:
o Acquire a proton-decoupled 13C spectrum to obtain singlets for each unique carbon atom.

o Alarger number of scans will be required compared to *H NMR due to the lower natural
abundance of the 13C isotope.

o The spectral width should be set to cover the typical range for organic molecules (0-220
ppm).

o The spectrum is typically referenced to the solvent peak of CDCls (6 77.16 ppm).
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Predicted 'H NMR Spectral Data

The *H NMR spectrum provides information on the number of different types of protons, their
chemical environment, and their proximity to other protons.

Table 1: Predicted *H NMR Chemical Shifts and Multiplicities

Predicted Chemical

Proton Assignment ) Multiplicity Integration
Shift (6, ppm)

Aldehyde (-CHO) 9.8-10.5 Singlet 1H

Aromatic (Ar-H) 7.0-75 Singlet 1H

Benzylic (-CHz-) 5.0-5.5 Singlet 2H

Aromatic Methyl (Ar- ) .
22-26 Singlet 9H (3 overlapping)

CHs)

Acetate Methyl (- ]
20-23 Singlet 3H

COCHs3)

Interpretation of the *H NMR Spectrum:

o Aldehyde Proton (6 9.8 - 10.5): The proton of the formyl group is highly deshielded due to the
electronegativity of the oxygen atom and the anisotropic effect of the carbonyl group,
resulting in a characteristic downfield singlet.

e Aromatic Proton (0 7.0 - 7.5): The single proton on the aromatic ring is expected to appear
as a singlet due to the absence of adjacent protons for coupling. Its chemical shift is
influenced by the surrounding electron-donating methyl groups and the electron-withdrawing
formyl and acetate groups.

e Benzylic Protons (4 5.0 - 5.5): The two protons of the benzylic methylene group are
chemically equivalent and will appear as a singlet. They are deshielded by the adjacent
aromatic ring and the electronegative oxygen of the acetate group.

o Aromatic Methyl Protons (& 2.2 - 2.6): The three methyl groups attached to the aromatic ring
are expected to have similar chemical environments and may appear as three distinct
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singlets or as a single, broader singlet integrating to nine protons.

o Acetate Methyl Protons (6 2.0 - 2.3): The three protons of the acetate methyl group will
appear as a sharp singlet, with a chemical shift typical for a methyl group attached to a
carbonyl carbon.

Predicted **C NMR Spectral Data

The 3C NMR spectrum reveals the number of unique carbon atoms in the molecule.

Table 2: Predicted 3C NMR Chemical Shifts

Carbon Assignment Predicted Chemical Shift (8, ppm)
Carbonyl (C=0, aldehyde) 190 - 200

Carbonyl (C=0, ester) 169 - 172

Aromatic (C-CHO) 135 - 145

Aromatic (C-CH20Ac) 135 - 145

Aromatic (C-CHs) 130 - 140

Aromatic (C-H) 125 - 135

Benzylic (-CHz-) 60 - 70

Aromatic Methyl (Ar-CHs) 15-25

Acetate Methyl (-COCHs3) 20-25

Interpretation of the 3C NMR Spectrum:

o Carbonyl Carbons: The two carbonyl carbons of the aldehyde and ester groups will be the
most downfield signals due to the strong deshielding effect of the double-bonded oxygen
atoms.

o Aromatic Carbons: The six carbons of the aromatic ring will appear in the range of 125-145
ppm. The quaternary carbons attached to the formyl, benzyl acetate, and methyl groups will
have distinct chemical shifts from the protonated aromatic carbon.
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e Benzylic Carbon: The benzylic methylene carbon will resonate in the 60-70 ppm region,
deshielded by the aromatic ring and the acetate group.

o Methyl Carbons: The carbons of the three aromatic methyl groups and the acetate methyl
group will appear in the upfield region of the spectrum (15-25 ppm).

Fourier-Transform Infrared (FT-IR) Spectroscopy:
Identifying Functional Groups

FT-IR spectroscopy is a technique used to obtain an infrared spectrum of absorption or
emission of a solid, liquid or gas. An FT-IR spectrometer simultaneously collects high-spectral-
resolution data over a wide spectral range. This confers a significant advantage over a
dispersive spectrometer, which measures intensity over a narrow range of wavelengths at a
time.

Experimental Protocol for FT-IR Spectroscopy
Step-by-Step Methodology (Thin Film Method):

o Sample Preparation: If the compound is a solid, dissolve a small amount (a few milligrams)
in a volatile solvent like dichloromethane or acetone.[3]

o Film Deposition: Place a drop of the solution onto a salt plate (e.g., NaCl or KBr) and allow
the solvent to evaporate, leaving a thin film of the compound on the plate.[3]

o Data Acquisition:

o

Place the salt plate in the sample holder of the FT-IR spectrometer.

o

Acquire a background spectrum of the clean, empty salt plate to subtract any atmospheric
and instrumental interferences.

o

Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the
signal-to-noise ratio.

o

The spectrum is usually recorded in the range of 4000-400 cm~2.
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Predicted FT-IR Spectral Data

The FT-IR spectrum provides a "“fingerprint" of the molecule, with characteristic absorption
bands corresponding to the vibrations of specific functional groups.

Table 3: Predicted FT-IR Absorption Bands

Wavenumber (cm~?) Functional Group Vibrational Mode
2950-2850 C-H (alkane) Stretch
2850-2750 C-H (aldehyde) Stretch
1735-1750 C=0 (ester) Stretch
1690-1715 C=0 (aldehyde) Stretch
1600-1450 C=C (aromaitic) Stretch
1200-1250 C-O (ester) Stretch

Interpretation of the FT-IR Spectrum:

e C-H Stretching: The spectrum will show characteristic C-H stretching vibrations for the
methyl and methylene groups in the 2950-2850 cm~1 region. A weaker pair of bands in the
2850-2750 cm~1 region is indicative of the aldehyde C-H stretch.

o Carbonyl Stretching: Two distinct and strong carbonyl (C=0) stretching bands will be
prominent. The ester carbonyl will appear at a higher wavenumber (1735-1750 cm™?)
compared to the aldehyde carbonyl (1690-1715 cm~1), which is slightly lowered due to
conjugation with the aromatic ring.

e Aromatic C=C Stretching: Medium to weak absorptions in the 1600-1450 cm~1 region are
characteristic of the carbon-carbon double bond stretching within the aromatic ring.

e C-O Stretching: A strong band in the 1200-1250 cm~1 region will be present, corresponding
to the C-O stretching of the acetate group.
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Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation

Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions
based on their mass-to-charge ratio. It provides information about the molecular weight and the
fragmentation pattern of a molecule, which can be used for structural elucidation.

Experimental Protocol for Electron lonization Mass

Spectrometry (EI-MS)
Step-by-Step Methodology:

Sample Introduction: A small amount of the sample is introduced into the mass spectrometer,
typically via a direct insertion probe for solids or liquids with low volatility.

« lonization: In the ion source, the sample is bombarded with a high-energy electron beam
(typically 70 eV), causing the molecule to lose an electron and form a molecular ion (M+e).[4]

[5]

o Fragmentation: The high internal energy of the molecular ion often causes it to fragment into
smaller, charged ions and neutral radicals.[6]

o Mass Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-
flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

o Detection: The separated ions are detected, and their abundance is recorded, generating a
mass spectrum.

Predicted Mass Spectrum and Fragmentation Pattern

The mass spectrum is a plot of ion abundance versus m/z. The peak with the highest m/z value
often corresponds to the molecular ion.

Table 4: Predicted Key Fragments in the EI-Mass Spectrum
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m/z Fragment lon Proposed Structure
220 [M]*e C13H1603*e

177 [M - CHsCOJ]* [C11H130]*

161 [M - OCOCHs]* [C11H13]*

149 [M - CH20COCHSs]* [C10HsO]*

43 [CHsCOJ*+ Acetyl cation

Interpretation of the Mass Spectrum:

e Molecular lon Peak (m/z 220): The molecular ion peak should be observed at an m/z
corresponding to the molecular weight of the compound (220.26 g/mol ).

e Major Fragmentation Pathways:

o Loss of an Acetyl Radical (m/z 177): Cleavage of the benzyl-oxygen bond can lead to the
loss of an acetyl radical (*COCHs), resulting in a fragment at m/z 177.

o Loss of an Acetoxy Radical (m/z 161): Alpha-cleavage next to the aromatic ring can result
in the loss of the entire acetoxy group as a radical (*OCOCHSs), giving a fragment at m/z
161.

o Loss of the entire side chain (m/z 149): Cleavage of the bond between the aromatic ring
and the benzylic carbon can lead to the loss of the CH2OCOCHSs group.

o Acetyl Cation (m/z 43): A prominent peak at m/z 43 is expected, corresponding to the
stable acetyl cation ([CHsCOJ").
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( [C11H130]* )
- «COCH: m/z = 177

[C11Ha13]*
- «OCOCHs m/Z =161

m/z = 220 - «CH20COCHs
[C10HeO]* )
- *C11H1302

[C13H1603]*e

m/z = 149

[CHsCOJ*
m/z = 43

Click to download full resolution via product page

Caption: Proposed fragmentation pathway for 3-Formyl-2,4,6-trimethylbenzyl acetate in El-
MS.

Ultraviolet-Visible (UV-Vis) Spectroscopy:
Investigating Electronic Transitions

UV-Vis spectroscopy measures the absorption of ultraviolet or visible radiation by a substance.
In organic molecules, this absorption corresponds to the excitation of electrons from lower to
higher energy molecular orbitals.

Experimental Protocol for UV-Vis Spectroscopy
Step-by-Step Methodology:

o Solvent Selection: Choose a UV-transparent solvent, such as ethanol or cyclohexane, that
does not absorb in the region of interest.

o Sample Preparation: Prepare a dilute solution of the compound in the chosen solvent. The
concentration should be adjusted to give an absorbance reading between 0.2 and 1.0 for
optimal accuracy.

o Data Acquisition:
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o Use a dual-beam UV-Vis spectrophotometer.
o Record a baseline spectrum with the cuvette filled only with the solvent.

o Record the sample spectrum over a range of approximately 200-400 nm.

Predicted UV-Vis Spectral Data

The UV-Vis spectrum of 3-Formyl-2,4,6-trimethylbenzyl acetate is expected to show
absorptions characteristic of a substituted benzaldehyde.

Table 5: Predicted UV-Vis Absorption Maxima (Amax)

Transition Predicted Amax (nm)
T~ T ~250-260
n- T ~300-320

Interpretation of the UV-Vis Spectrum:

e TU — T Transition:* A strong absorption band is expected around 250-260 nm, corresponding
to the 1 — 1T* electronic transition within the aromatic ring and the conjugated carbonyl

group.

e n - Tt Transition:* A weaker absorption band is anticipated at a longer wavelength, around
300-320 nm. This is due to the n — 11* transition of the non-bonding electrons on the oxygen
atom of the aldehyde group.

Synthesis and Purity Considerations

The spectroscopic data presented in this guide assumes a pure sample of 3-Formyl-2,4,6-
trimethylbenzyl acetate. However, the method of synthesis can introduce impurities that may
be reflected in the spectra. Common synthetic routes include:

» Vilsmeier-Haack Reaction: This reaction introduces a formyl group onto an electron-rich
aromatic ring using a Vilsmeier reagent (formed from DMF and an acid chloride like POCIs).
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[71[8] Incomplete reaction could leave starting material (2,4,6-trimethylbenzyl acetate), and
side reactions could lead to other isomers.

o Oxidation of the Corresponding Alcohol: Oxidation of 3-hydroxymethyl-2,4,6-trimethylbenzyl
acetate would yield the desired aldehyde.[1][9] Incomplete oxidation would result in the
presence of the starting alcohol, while over-oxidation could produce the corresponding
carboxylic acid.

The spectroscopic techniques detailed in this guide are essential for monitoring the progress of
these reactions and for confirming the purity of the final product.

Conclusion

This technical guide has provided a detailed, in-depth overview of the expected spectroscopic
data for 3-Formyl-2,4,6-trimethylbenzyl acetate. By combining predicted spectral data with
established experimental protocols and theoretical interpretations, this document serves as a
valuable resource for researchers in organic synthesis, medicinal chemistry, and materials
science. The multi-faceted approach, integrating *H and 3C NMR, FT-IR, MS, and UV-Vis
spectroscopy, offers a robust framework for the comprehensive characterization of this and
other related organic molecules. The emphasis on the rationale behind experimental choices
and the interconnectedness of the data from different techniques underscores the principles of
scientific integrity and provides a practical guide for laboratory work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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